Cas no 2227713-62-2 (3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227713-62-2
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 5779919
• PubChem ID: 165651093
• Update Time: 2025-06-09

3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• EN300-1943306
• 2227713-62-2
• 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol

• Inchi： 1S/C9H9F3O3/c1-15-7-4-5(13)2-3-6(7)8(14)9(10,11)12/h2-4,8,13-14H,1H3/t8-/m0/s1
• InChI Key： ANTFNDAUQADPIK-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=CC(=CC=1OC)O)O)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol

Professional Introduction to 3-Methoxy-4-(1S)-2,2,2-Trifluoro-1-Hydroxyethylphenol (CAS No. 2227713-62-2)

3-Methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol, a compound with the CAS number 2227713-62-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and a chiral center at the (1S) position makes it particularly intriguing for researchers exploring novel synthetic pathways and bioactive molecules.

The structural configuration of 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol is meticulously designed to enhance its pharmacological profile. The methoxy group at the third position and the hydroxyethyl side chain at the first position contribute to its solubility and metabolic stability, which are critical factors in drug development. Furthermore, the trifluoromethyl group is known to improve lipophilicity and binding affinity to biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced biological activity and resistance to metabolic degradation. The incorporation of fluorine atoms into molecular structures has been shown to modulate electronic properties and interactions with enzymes and receptors. Specifically, the trifluoromethyl group in 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol is expected to enhance its interaction with biological targets, potentially leading to more effective therapeutic outcomes.

The chiral center at the (1S) position adds another layer of complexity and interest to this compound. Chirality plays a crucial role in the pharmacological activity of many drugs, as enantiomers can exhibit vastly different biological effects. The stereochemistry of 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol must be carefully controlled during synthesis to ensure optimal pharmacological properties. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one, opening doors for targeted drug development.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can address multiple biological pathways simultaneously. 3-Methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol fits well into this paradigm due to its diverse structural features. The combination of a methoxy group, a hydroxyethyl side chain, and a trifluoromethyl group suggests potential applications in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial treatments.

The synthesis of 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to the sensitivity of fluorine-containing compounds to various reaction conditions. However, recent advancements in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular structures with high efficiency and selectivity.

The hydroxyethyl side chain in 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol also contributes significantly to its pharmacological profile. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and stability. Additionally, the presence of an ethyl group provides flexibility to the molecule, allowing it to adopt multiple conformations that may optimize interactions with biological receptors.

In conclusion, 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227713-62-2) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for drug development. As research in fluorinated compounds continues to evolve，this compound is likely to play a significant role in the discovery of novel therapeutic agents.